Cas no 1592276-78-2 ({2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene)

• Product Name: {2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene
• CAS No: 1592276-78-2
• MF: C₁₂H₁₇IO₂
• MW: 320.166656255722
• CID: 6263768
• PubChem ID: 114774249
• Update Time: 2025-05-23

{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene Chemical and Physical Properties

Names and Identifiers

• {2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene
• EN300-1134211
• {2-iodo-1-[(1-methoxypropan-2-yl)oxy]ethyl}benzene
• 1592276-78-2

• Inchi： 1S/C12H17IO2/c1-10(9-14-2)15-12(8-13)11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3
• InChI Key： KLMVIBWSWJYVKB-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1)OC(C)COC

Computed Properties

• Exact Mass: 320.02733g/mol
• Monoisotopic Mass: 320.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on {2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene

Introduction to {2-Iodo-1-(1-Methoxypropan-2-Yl)Oxyethyl}Benzene (CAS No: 1592276-78-2)

The compound {2-Iodo-1-(1-Methoxypropan-2-Yl)Oxyethyl}Benzene, identified by the CAS registry number 1592276-78-2, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines an aromatic benzene ring with an iodinated ethyl group and a methoxy-substituted propanol moiety. The presence of the iodine atom at the second position of the ethyl chain introduces interesting electronic properties, while the methoxy group adds hydrophilic characteristics to the molecule.

Recent studies have highlighted the importance of iodinated aromatic compounds in drug design, particularly in the development of radiopharmaceuticals and contrast agents for medical imaging. The iodine atom in this compound serves as a radiotracer, enabling its use in diagnostic procedures such as positron emission tomography (PET) and single-photon emission computed tomography (SPECT). Researchers have explored the synthesis of this compound using various methodologies, including nucleophilic substitution reactions and coupling reactions, to optimize its stability and bioavailability.

The structural features of {2-Iodo-1-(1-Methoxypropan-2-Yl)Oxyethyl}Benzene make it a valuable precursor in organic synthesis. The methoxy group on the propanol chain enhances solubility in polar solvents, facilitating its use in aqueous reaction conditions. Additionally, the ethyl chain provides a flexible linker that can be modified to attach other functional groups, expanding its utility in combinatorial chemistry and high-throughput screening.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to undergo further functionalization allows for the creation of bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, making them candidates for drug development against chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The synthesis of {2-Iodo-1-(1-Methoxypropan-2-Yl)Oxyethyl}Benzene involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the preparation of the benzene derivative with an appropriate leaving group, followed by nucleophilic substitution with an iodide ion or another iodinating agent. The introduction of the methoxy group is typically achieved through alkylation or acylation reactions, depending on the desired stereochemistry and regioselectivity.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound can undergo biodegradation into less harmful byproducts. However, further research is needed to fully characterize its environmental fate and develop strategies for safe disposal.

In conclusion, {2-Iodo-1-(1-Methoxypropan-2-Yl)Oxyethyl}Benzene (CAS No: 1592276-78-2) is a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for researchers aiming to develop novel drugs and diagnostic agents. As advancements in synthetic methodologies continue to emerge, this compound will undoubtedly play a pivotal role in shaping future innovations in these fields.